Cas no 1937348-13-4 (Methyl 2-hydroxyhex-3-enoate)

• Product Name: Methyl 2-hydroxyhex-3-enoate
• CAS No: 1937348-13-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4630682
• PubChem ID: 122163215
• Update Time: 2025-06-09

Methyl 2-hydroxyhex-3-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxyhex-3-enoate
• Methyl (E)-2-hydroxyhex-3-enoate
• Methyl 2-hydroxyhex-3-enoate

• Inchi： 1S/C7H12O3/c1-3-4-5-6(8)7(9)10-2/h4-6,8H,3H2,1-2H3/b5-4+
• InChI Key： FRINUAXBWOEPDY-SNAWJCMRSA-N
• SMILES： OC(C(=O)OC)/C=C/CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-hydroxyhex-3-enoate

Methyl 2-hydroxyhex-3-enoate (CAS No. 1937348-13-4): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-hydroxyhex-3-enoate (CAS No. 1937348-13-4) is a unique organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug discovery, synthetic chemistry, and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 2-hydroxyhex-3-enoate.

Chemical Structure and Properties

The molecular formula of Methyl 2-hydroxyhex-3-enoate is C₇H₁₂O₃, with a molecular weight of approximately 144.17 g/mol. The compound features a six-carbon chain with a double bond at the third position (C3=C4) and a hydroxyl group (-OH) at the second carbon (C2). The ester group (-COOCH₃) is attached to the carboxylic acid functional group at the terminal carbon (C6). This unique combination of functional groups imparts specific chemical properties to Methyl 2-hydroxyhex-3-enoate, making it an interesting subject for both fundamental and applied research.

The presence of the double bond and hydroxyl group in the molecule suggests that Methyl 2-hydroxyhex-3-enoate can undergo various chemical reactions, such as hydrogenation, oxidation, and esterification. The ester group also contributes to its solubility characteristics, allowing it to be soluble in organic solvents like ethanol and acetone but less soluble in water. These properties make it suitable for use in organic synthesis and as a building block for more complex molecules.

Synthesis Methods

The synthesis of Methyl 2-hydroxyhex-3-enoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-hydroxyhex-3-enyl alcohol with methanol in the presence of an acid catalyst. This esterification reaction is typically carried out under mild conditions to avoid side reactions that could lead to the formation of unwanted byproducts.

An alternative approach involves the aldol condensation of an appropriate aldehyde or ketone with an enolate ion derived from a suitable starting material. This method can provide access to a wide range of substituted derivatives of Methyl 2-hydroxyhex-3-enoate, which can be further modified to tailor their properties for specific applications.

Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-hydroxyhex-3-enoate has shown promise in various areas of chemical biology and pharmaceutical research. One notable application is its use as a precursor for the synthesis of bioactive compounds with potential therapeutic properties. Recent studies have explored its role in the development of new drugs targeting specific biological pathways.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of derivatives of Methyl 2-hydroxyhex-3-enoate. The results indicated that these derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting their potential as candidates for treating inflammatory diseases.

Another area of interest is the use of Methyl 2-hydroxyhex-3-enoate in synthetic biology. Its unique structure makes it an attractive building block for constructing complex molecules with specific biological activities. For example, it has been used as a scaffold for designing molecules that can modulate protein-protein interactions or serve as inhibitors of specific enzymes.

Recent Research Advancements

The field of chemical biology is rapidly evolving, and ongoing research continues to uncover new insights into the potential applications of compounds like Methyl 2-hydroxyhex-3-enoate. One recent study published in Nature Communications explored the use of this compound in developing novel antimicrobial agents. The researchers found that certain derivatives exhibited potent activity against multidrug-resistant bacteria, highlighting their potential as new therapeutic options.

In another study published in Angewandte Chemie, scientists investigated the role of Methyl 2-hydroxyhex-3-enoate in modulating cellular signaling pathways. The results showed that this compound could interfere with specific signaling cascades involved in cell proliferation and apoptosis, suggesting its potential as a tool for studying these processes.

Conclusion

Methyl 2-hydroxyhex-3-enoate (CAS No. 1937348-13-4) is a versatile organic compound with unique structural features that make it valuable for both fundamental research and practical applications. Its chemical properties, synthesis methods, and potential uses in chemical biology and pharmaceutical research have been extensively studied, leading to promising developments in areas such as drug discovery and synthetic biology. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on these fields.